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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of anhydrous

aluminum bromide (AlBr₃). It details the crystallographic data, experimental protocols for its

determination, and a visual representation of its molecular structure. This document is intended

for professionals in research and development who require a thorough understanding of the

solid-state chemistry of this important Lewis acid.

Introduction
Anhydrous aluminum bromide is a hygroscopic solid that is widely utilized as a catalyst in

various chemical reactions, most notably in Friedel-Crafts alkylation and acylation.[1] Its

efficacy as a Lewis acid is intrinsically linked to its chemical structure. In the solid state,

aluminum bromide exists as a dimer, Al₂Br₆, a feature that significantly influences its physical

and chemical properties.[1] This guide focuses on the detailed crystallographic structure of the

anhydrous form.

Crystal Structure and Properties
Anhydrous aluminum bromide crystallizes in a monoclinic system.[2] The fundamental

structural unit is the Al₂Br₆ dimer, which consists of two aluminum atoms and six bromine

atoms. Within this dimer, each aluminum atom is tetrahedrally coordinated to four bromine

atoms. Two of the bromine atoms act as bridging ligands, shared between the two aluminum
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centers, while the other four are terminal. This arrangement results in two edge-sharing

tetrahedra.

Crystallographic Data
The crystallographic data for anhydrous aluminum bromide has been determined and refined

over the years. The most common form crystallizes in the P2₁/c space group. Below is a

summary of the key crystallographic parameters.

Parameter Value (Berg et al., 1997) Value (Troyanov, 1994)

Crystal System Monoclinic Monoclinic

Space Group P2₁/c P2₁/c

a (Å) 10.301(4) 10.308(2)

b (Å) 7.095(2) 7.101(2)

c (Å) 7.525(3) 7.536(4)

α (°) 90 90

β (°) 96.44(3) 96.42(2)

γ (°) 90 90

Volume (Å³) 547.0(3) 548.1

Z 2 2

Calculated Density (g/cm³) 3.34 3.33

Atomic Coordinates
The fractional atomic coordinates for the asymmetric unit of the Al₂Br₆ structure are provided

below.
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Atom
Wyckoff
Position

x y z

Al 4e 0.197164 0.091748 0.550931

Br1 4e 0.403243 0.917606 0.667646

Br2 4e 0.249734 0.390586 0.510005

Br3 4e 0.92018 0.066714 0.645961

Note: The data presented is based on the findings of Berg et al. (1997).

Experimental Protocols
The determination of the crystal structure of anhydrous aluminum bromide requires careful

handling due to its hygroscopic nature. The primary method employed is single-crystal X-ray

diffraction.

Synthesis of Anhydrous Aluminum Bromide Single
Crystals
Single crystals of anhydrous aluminum bromide suitable for X-ray diffraction can be prepared

by the direct reaction of high-purity aluminum with bromine.

Materials:

Aluminum turnings or powder (99.99% purity)

Liquid bromine (99.9% purity)

Thick-walled borosilicate glass tube

Procedure:

A stoichiometric amount of aluminum is placed at the bottom of a thick-walled borosilicate

glass tube.

The required amount of bromine is carefully introduced into the tube.
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The tube is then evacuated and sealed under vacuum.

The sealed tube is placed in a tube furnace with a temperature gradient. The end containing

the reactants is heated to initiate the reaction, which is highly exothermic.

After the initial reaction, the temperature is controlled to allow for the sublimation of the

aluminum bromide product.

Single crystals are grown from the vapor phase in a cooler region of the tube by maintaining

a slight temperature gradient (e.g., 1-2 °C/cm) over an extended period. The crystals are

grown directly within a glass capillary to prevent exposure to moisture.

Single-Crystal X-ray Diffraction
Due to the reactivity of anhydrous aluminum bromide with moisture, the single crystal is

mounted in a sealed glass capillary.

Instrumentation:

Four-circle single-crystal X-ray diffractometer

Graphite-monochromated Mo-Kα radiation (λ = 0.71073 Å)

Cryogenic system (optional, for low-temperature data collection)

Data Collection:

A suitable single crystal is selected and mounted in a sealed glass capillary under an inert

atmosphere (e.g., argon or nitrogen).

The capillary is mounted on the goniometer head of the diffractometer.

The unit cell parameters are determined from a preliminary set of reflections.

Intensity data is collected at a controlled temperature (e.g., room temperature or a low

temperature to reduce thermal motion). A full sphere of data is typically collected using ω

and φ scans.
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Data is corrected for Lorentz and polarization effects. An absorption correction is applied due

to the high absorption coefficient of bromine.

Structure Solution and Refinement:

The structure is solved using direct methods.

The positions of the aluminum and bromine atoms are located from the initial electron

density map.

The structure is refined by full-matrix least-squares on F². Anisotropic displacement

parameters are refined for all atoms.

Visualizations
Dimeric Structure of Al₂Br₆
The following diagram illustrates the edge-sharing tetrahedral structure of the Al₂Br₆ dimer in

the solid state.
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Caption: Dimeric structure of Al₂Br₆ showing bridging and terminal bromine atoms.

Experimental Workflow for Crystal Structure
Determination
The logical flow for determining the crystal structure of anhydrous aluminum bromide is

outlined below.
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Caption: Workflow for the determination of the crystal structure of anhydrous AlBr₃.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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